molecular formula C4H6S B6206160 but-2-yne-1-thiol CAS No. 101672-05-3

but-2-yne-1-thiol

Cat. No. B6206160
CAS RN: 101672-05-3
M. Wt: 86.2
InChI Key:
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Description

Chemical Reactions Analysis

Thiol-ene and thiol-yne reactions are the most broadly implemented of the click family of reactions . They are used extensively in network-forming polymerization reactions, surface modification, polymer side chain modification, and numerous small molecule or other functionalization reactions .

Mechanism of Action

The mechanism of action for thiol-ene and thiol-yne reactions involves the generation of a thiyl radical from a thiol, which subsequently undergoes anti-Markovnikov addition to an alkene or alkyne, furnishing a carbon-centered radical .

Future Directions

Recent advances in visible-light photoredox catalysis for thiol-ene/yne reactions suggest that this area of research has significant potential for future development . This approach is environmentally friendly and sustainable, and has been demonstrated to be a greener and milder protocol for thiol-ene/yne reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis of but-2-yne-1-thiol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-butyne-1,4-diol", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2-butyne-1,4-diol to 2-butyne-1,4-dichloride using thionyl chloride", "Step 2: Treatment of 2-butyne-1,4-dichloride with sodium hydroxide to form 2-butyne-1,4-diol", "Step 3: Conversion of 2-butyne-1,4-diol to 2-butyne-1-thiol using hydrochloric acid and sodium bicarbonate", "Step 4: Conversion of 2-butyne-1-thiol to but-2-yne-1-thiol using sodium hydroxide and water", "Step 5: Extraction of but-2-yne-1-thiol from the reaction mixture using diethyl ether" ] }

CAS RN

101672-05-3

Molecular Formula

C4H6S

Molecular Weight

86.2

Purity

95

Origin of Product

United States

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